2-(2-Nitrophenyl)-3,1-benzoxazin-4-one
Cat. No. B3831311
Key on ui cas rn:
7501-38-4
M. Wt: 268.22 g/mol
InChI Key: DWCFIKGNUJGZBZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:21][CH2:22][O:23][C:24](=[O:25])[CH3:26].[N+:1]([O-:2])(=[O:3])[c:4]1[c:5](-[c:10]2[n:11][c:12]3[c:13]([c:14](=[O:16])[o:15]2)[cH:17][cH:18][cH:19][cH:20]3)[cH:6][cH:7][cH:8][cH:9]1.[Pt:27]=[O:28]>>[NH2:1][c:4]1[c:5](-[c:10]2[n:11][c:12]3[c:13]([c:14](=[O:16])[o:15]2)[cH:17][cH:18][cH:19][cH:20]3)[cH:6][cH:7][cH:8][cH:9]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
CCOC(C)=O
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O=c1oc(-c2ccccc2[N+](=O)[O-])nc2ccccc12
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Name
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
O=[Pt]
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Outcomes
Product
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Name
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|
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Type
|
product
|
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Smiles
|
Nc1ccccc1-c1nc2ccccc2c(=O)o1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
